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Compound of Interest

Compound Name: Nonapeptide-1

Cat. No.: B1679839 Get Quote

Technical Support Center: Nonapeptide-1
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Nonapeptide-1 in cell culture. The information is designed to help address specific issues you

may encounter during your experiments, with a focus on potential off-target effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Nonapeptide-1?

Nonapeptide-1 is a synthetic biomimetic peptide that acts as a competitive antagonist of the

melanocortin 1 receptor (MC1R).[1][2][3][4] Its primary, on-target effect is to block the binding of

alpha-melanocyte-stimulating hormone (α-MSH) to MC1R on melanocytes.[5] This inhibition of

MC1R signaling leads to a downregulation of the melanogenesis cascade, including reduced

activity of the enzyme tyrosinase and decreased expression of other key proteins like

tyrosinase-related protein-1 (TRP-1), tyrosinase-related protein-2 (TRP-2), and microphthalmia-

associated transcription factor (MITF). The ultimate on-target effect is a reduction in melanin

synthesis.
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1. Seed cells in
96-well plate

2. Incubate 24h

3. Treat with Nonapeptide-1
(serial dilutions)

4. Incubate for
treatment period

5. Add MTT solution

6. Incubate 4h

7. Add DMSO

8. Read absorbance
at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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